Cas no 2152828-41-4 ((4-Benzylamino-tetrahydro-pyran-4-ylmethyl)-carbamic acid tert-butyl ester)

• Product Name: (4-Benzylamino-tetrahydro-pyran-4-ylmethyl)-carbamic acid tert-butyl ester
• CAS No: 2152828-41-4
• MF: C₁₈H₂₈N₂O₃
• MW: 320.426525115967
• MDL: MFCD31812872
• CID: 4778706
• Update Time: 2025-05-19

(4-Benzylamino-tetrahydro-pyran-4-ylmethyl)-carbamic acid tert-butyl ester Chemical and Physical Properties

Names and Identifiers

• (4-Benzylamino-tetrahydro-pyran-4-ylmethyl)-carbamic acid tert-butyl ester
• SB35416
• tert-Butyl ((4-(benzylamino)tetrahydro-2H-pyran-4-yl)methyl)carbamate

• MDL： MFCD31812872
• Inchi： 1S/C18H28N2O3/c1-17(2,3)23-16(21)19-14-18(9-11-22-12-10-18)20-13-15-7-5-4-6-8-15/h4-8,20H,9-14H2,1-3H3,(H,19,21)
• InChI Key： GNTSALQTILPMLD-UHFFFAOYSA-N
• SMILES： O1CCC(CNC(=O)OC(C)(C)C)(CC1)NCC1C=CC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 7
• Complexity: 367
• XLogP3: 2.2
• Topological Polar Surface Area: 59.6

Additional information on (4-Benzylamino-tetrahydro-pyran-4-ylmethyl)-carbamic acid tert-butyl ester

Introduction to (4-Benzylamino-tetrahydro-pyran-4-ylmethyl)-carbamic acid tert-butyl ester (CAS No. 2152828-41-4)

(4-Benzylamino-tetrahydro-pyran-4-ylmethyl)-carbamic acid tert-butyl ester (CAS No. 2152828-41-4) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, characterized by its intricate molecular structure, holds promise in the development of novel therapeutic agents and has been the subject of extensive research in recent years.

The molecular framework of this compound consists of a tetrahydropyran ring substituted with a benzylamino group and a carbamic acid tert-butyl ester moiety. This unique structural configuration imparts distinct chemical properties that make it a valuable intermediate in synthetic chemistry. The presence of the tetrahydropyran core suggests potential bioactivity, while the benzylamino and carbamic acid functionalities provide opportunities for further derivatization and functionalization.

In recent years, there has been growing interest in exploring the pharmacological potential of heterocyclic compounds, particularly those incorporating tetrahydropyran scaffolds. These structures are known for their ability to mimic natural products and have been successfully employed in the design of drugs targeting various diseases. The compound (CAS No. 2152828-41-4) is no exception and has been investigated for its potential role in modulating biological pathways relevant to neurological disorders, inflammation, and cancer.

One of the most compelling aspects of this compound is its versatility as a building block in drug discovery. The benzylamino group can be readily modified through various chemical reactions, allowing for the creation of a diverse library of derivatives. This flexibility has enabled researchers to fine-tune the pharmacokinetic and pharmacodynamic properties of the compound, making it an attractive candidate for further development.

Recent studies have highlighted the importance of carbamic acid esters in medicinal chemistry due to their ability to act as bioisosteres for carboxylic acids and amides. The tert-butyl ester group in (CAS No. 2152828-41-4) not only enhances solubility but also provides stability, making it an ideal candidate for structural optimization. These features have been leveraged in the design of novel molecules with improved metabolic profiles and reduced toxicity.

The synthesis of (CAS No. 2152828-41-4) involves multi-step organic transformations that require precise control over reaction conditions. Advanced synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions and asymmetric hydrogenation, have been employed to construct the desired molecular architecture efficiently. These techniques not only improve yield but also ensure high enantioselectivity, which is crucial for pharmaceutical applications.

In addition to its synthetic significance, (CAS No. 2152828-41-4) has shown promise in preclinical studies as a potential therapeutic agent. Initial investigations have revealed its ability to interact with specific biological targets, leading to modulatory effects on relevant pathways. For instance, studies suggest that this compound may exhibit anti-inflammatory properties by inhibiting key enzymes involved in cytokine production. Furthermore, its potential role in modulating neurotransmitter release has been explored, making it a candidate for treating neurological disorders.

The development of novel drug candidates often involves rigorous testing to evaluate their safety and efficacy. In vitro assays have been conducted to assess the cytotoxicity and pharmacological activity of (CAS No. 2152828-41-4), providing valuable insights into its potential therapeutic applications. These preliminary results are encouraging and warrant further investigation through in vivo models to validate its biological effects.

The future direction of research on (CAS No. 2152828-41-4) includes exploring its mechanism of action in greater detail and optimizing its chemical structure for improved bioavailability and target specificity. Collaborative efforts between synthetic chemists and biologists are essential to translate laboratory findings into clinical applications. By leveraging cutting-edge technologies such as high-throughput screening and computational modeling, researchers can accelerate the discovery process and bring new treatments to patients more quickly.

In conclusion, (4-Benzylamino-tetrahydro-pyran-4-ylmethyl)-carbamic acid tert-butyl ester (CAS No. 2152828-41-4) represents a significant advancement in pharmaceutical chemistry with substantial potential for therapeutic development. Its unique molecular structure, combined with promising preclinical results, positions it as a valuable asset in the quest for novel treatments across multiple disease areas.